Cas no 1546181-20-7 (2-(butan-2-yl)-6-methylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-(butan-2-yl)-6-methylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 1546181-20-7
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6483884
• PubChem ID: 115405143
• Update Time: 2025-05-23

2-(butan-2-yl)-6-methylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-6-methylimidazo1,2-apyridine-3-carbaldehyde
• 2-(butan-2-yl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• EN300-1197355
• 1546181-20-7

• Inchi： 1S/C13H16N2O/c1-4-10(3)13-11(8-16)15-7-9(2)5-6-12(15)14-13/h5-8,10H,4H2,1-3H3
• InChI Key： HYJKSBVCMKZWOZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(C)CC)N=C2C=CC(C)=CN12

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-(butan-2-yl)-6-methylimidazo1,2-apyridine-3-carbaldehyde

Exploring the Potential of 2-(butan-2-yl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1546181-20-7)

The compound 2-(butan-2-yl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde, identified by the CAS registry number CAS No. 1546181-20-7, is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of imidazopyridines, which are known for their structural versatility and functional diversity. The presence of the imidazo[1,2-a]pyridine core, along with substituents such as the butan-2-yl and methyl groups, contributes to its distinctive chemical properties.

Recent studies have highlighted the significance of imidazopyridine derivatives in various fields, including pharmacology, catalysis, and materials science. The imidazo[1,2-a]pyridine framework is particularly interesting due to its ability to act as a ligand in metal complexes, facilitating catalytic reactions in organic synthesis. Additionally, the aldehyde group in this compound introduces reactivity that can be exploited in various chemical transformations.

In the realm of drug discovery, compounds like 2-(butan-2-yl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde have shown promise as potential candidates for therapeutic agents. Researchers have explored their biological activities, including antioxidant properties and anti-inflammatory effects. Recent findings suggest that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a valuable lead for anticancer drug development.

The structural flexibility of this molecule also makes it an attractive candidate for use in catalytic systems. For instance, its ability to coordinate with transition metals has been leveraged in asymmetric catalysis and enantioselective reactions. Studies have demonstrated that metal complexes derived from this compound can efficiently catalyze key reactions in organic chemistry, such as aldol additions and Michael additions.

Beyond its chemical applications, this compound has also been investigated for its potential in materials science. The imidazopyridine core exhibits interesting electronic properties that could be harnessed in the development of new materials for energy storage and electronics. Recent research has focused on incorporating this compound into polymer frameworks to enhance their conductivity and stability.

In conclusion, 2-(butan-2-yl)-6-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1546181-20-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it a valuable tool for researchers exploring new frontiers in chemistry and materials science. As ongoing studies continue to uncover its capabilities, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.